Cas no 2229534-54-5 (2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol)

• Product Name: 2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol
• CAS No: 2229534-54-5
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 5884098
• PubChem ID: 165635193
• Update Time: 2025-05-22

2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol
• EN300-1979725
• 2229534-54-5

• Inchi： 1S/C11H16ClNO3/c1-15-10-5-8(12)3-7(11(10)16-2)4-9(13)6-14/h3,5,9,14H,4,6,13H2,1-2H3
• InChI Key： OTEXRHYCWKUEMD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC(CO)N)OC)OC

Computed Properties

• Exact Mass: 245.0818711g/mol
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol

Latest Research Advances on 2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol (CAS: 2229534-54-5)

In recent years, the compound 2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol (CAS: 2229534-54-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and cardiovascular disorders. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry approaches to achieve enantioselective synthesis, which is critical for its biological activity. The compound's structural analogs have also been explored to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

Pharmacological studies have revealed that 2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol exhibits potent activity as a modulator of specific neurotransmitter systems. In vitro and in vivo experiments have demonstrated its ability to interact with adrenergic and dopaminergic receptors, suggesting potential applications in treating conditions like hypertension, Parkinson's disease, and depression. Moreover, its neuroprotective effects have been investigated in models of ischemic stroke, showing significant reduction in neuronal damage.

Recent clinical trials have further validated the therapeutic potential of this compound. Phase I studies have confirmed its safety profile, while Phase II trials are currently underway to evaluate its efficacy in patient populations. Preliminary results indicate promising outcomes, particularly in reducing symptoms of neurodegenerative diseases with minimal adverse effects. These findings underscore the compound's potential as a lead candidate for future drug development.

In conclusion, 2-amino-3-(5-chloro-2,3-dimethoxyphenyl)propan-1-ol (CAS: 2229534-54-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique pharmacological profile and therapeutic potential make it a promising candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its formulation, and expanding its clinical applications to address unmet medical needs.